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Compound of Interest

Compound Name: Piconol

Cat. No.: B130429

Ensuring the safe and environmentally responsible disposal of Piconol (also known as 2-
Pyridinemethanol) is a critical aspect of laboratory safety and chemical management.
Adherence to proper disposal protocols is essential to mitigate risks to personnel and the
environment. This guide provides detailed procedures for researchers, scientists, and drug
development professionals to handle and dispose of Piconol in accordance with established
safety guidelines.

Piconol is a combustible liquid that is harmful if swallowed, causes skin and eye irritation, and

may cause respiratory irritation.[1][2][3] Therefore, proper handling and disposal are
paramount.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Piconol.
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Property Value

Molecular Formula C6H7NO[1][4]

Molecular Weight 109.13 g/mol [3]

Boiling Point 220 °C/ 428 °F @ 760 mmHg[4]
Melting Point 5°C /41 °F[4]

Density 1.131 g/mL at 25 °C[3]

Flash Point 113 °C / 235.4 °F (closed cup)[3]
Vapor Pressure 0.04 mbar @ 20 °C[4]

Experimental Protocols for Disposal

The disposal of Piconol is not a matter of experimental protocol but of strict adherence to
established safety guidelines. The primary method of disposal is to engage a licensed
hazardous waste disposal company. Do not dispose of Piconol down the drain or in regular

trash.

Step-by-Step Disposal Procedure:

o Personal Protective Equipment (PPE): Before handling Piconol waste, ensure you are

wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile rubber).

[¢]

[¢]

Safety goggles or a face shield.[3]

A lab coat.

o

Use a respirator with an appropriate filter (e.g., type ABEK) if ventilation is inadequate.[3]

o

e Waste Collection:

o Collect all liquid Piconol waste in a designated, leak-proof, and clearly labeled hazardous
waste container. The container should be compatible with pyridine-based compounds.
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o For small spills, absorb the Piconol with an inert, non-combustible absorbent material
(e.g., vermiculite, dry sand, or earth).

o Collect all contaminated materials, such as absorbent pads, gloves, and disposable
labware, in a separate, sealed container for solid hazardous waste.

e Labeling:

o Clearly label the hazardous waste container with the words "Hazardous Waste," the full
chemical name "Piconol" or "2-Pyridinemethanol," and the associated hazards (e.qg.,
"Harmful," "Irritant™).

o Storage:

o Store the sealed waste container in a well-ventilated, cool, and dry designated hazardous
waste storage area.

o Keep the container away from sources of ignition, heat, strong oxidizing agents, acids, and
bases.[4]

o Ensure the storage area is secure and accessible only to authorized personnel.
e Arrange for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
waste.

o Follow all institutional and local regulations for hazardous waste disposal.
e Record Keeping:

o Maintain accurate records of the amount of Piconol waste generated and the date of
disposal, in accordance with your institution's policies and local regulations.

Piconol Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Piconol waste.
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Caption: Piconol Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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